![molecular formula C10H15BO2 B6243234 [2-(butan-2-yl)phenyl]boronic acid CAS No. 2225151-86-8](/img/no-structure.png)
[2-(butan-2-yl)phenyl]boronic acid
Overview
Description
Phenylboronic acid, abbreviated as PhB(OH)2, is a boronic acid containing a phenyl substituent and two hydroxyl groups attached to boron . It is a white powder commonly used in organic synthesis .
Synthesis Analysis
Phenylboronic acid can be synthesized using phenylmagnesium bromide and trimethyl borate to form the ester PhB(OMe)2, which is then hydrolyzed to the product . Another common synthesis involves electrophilic borates to trap phenylmetal intermediates from phenyl halides .Molecular Structure Analysis
Phenylboronic acid is a planar compound with idealized C2V molecular symmetry . The boron atom is sp2-hybridized and contains an empty p-orbital .Chemical Reactions Analysis
Phenylboronic acid can undergo ipso-hydroxylation, a reaction that transforms arylboronic acids into substituted phenols . This reaction is often used in organic synthesis .Physical And Chemical Properties Analysis
Phenylboronic acid is soluble in most polar organic solvents and is poorly soluble in hexanes and carbon tetrachloride . It has a molar mass of 121.93 g/mol .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of [2-(butan-2-yl)phenyl]boronic acid can be achieved through a Suzuki-Miyaura coupling reaction between 2-bromo-4-tert-butylphenylboronic acid and butan-2-ylboronic acid.", "Starting Materials": [ "2-bromo-4-tert-butylphenylboronic acid", "butan-2-ylboronic acid", "palladium catalyst", "base", "solvent" ], "Reaction": [ "Dissolve 2-bromo-4-tert-butylphenylboronic acid and butan-2-ylboronic acid in a solvent such as DMF or THF.", "Add a base such as potassium carbonate or sodium hydroxide to the reaction mixture.", "Add a palladium catalyst such as Pd(PPh3)4 or Pd2(dba)3.", "Heat the reaction mixture to a temperature between 80-100°C for several hours.", "Cool the reaction mixture and filter off any solids.", "Acidify the filtrate with hydrochloric acid to precipitate the product.", "Collect the product by filtration and wash with water and a suitable organic solvent." ] } | |
CAS RN |
2225151-86-8 |
Product Name |
[2-(butan-2-yl)phenyl]boronic acid |
Molecular Formula |
C10H15BO2 |
Molecular Weight |
178 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
